Cas no 1240590-80-0 ([(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine)
[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine Chemical and Physical Properties
Names and Identifiers
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- [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine
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- Inchi: 1S/C13H19NO/c1-3-10-14-11-6-8-12-7-4-5-9-13(12)15-2/h4-9,14H,3,10-11H2,1-2H3/b8-6+
- InChI Key: UQDUUIYFBYZCQM-SOFGYWHQSA-N
- SMILES: O(C)C1C=CC=CC=1/C=C/CNCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 179
- XLogP3: 2.8
- Topological Polar Surface Area: 21.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.0±0.1 g/cm3
- Boiling Point: 326.9±30.0 °C at 760 mmHg
- Flash Point: 134.9±14.0 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195897-1g |
3-(2-Methoxyphenyl)-N-propyl-2-propen-1-amine |
1240590-80-0 | 98% | 1g |
¥3379.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195897-10g |
3-(2-Methoxyphenyl)-N-propyl-2-propen-1-amine |
1240590-80-0 | 98% | 10g |
¥9609.00 | 2024-08-09 | |
| A2B Chem LLC | AJ24473-1g |
[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl](propyl)amine |
1240590-80-0 | 95+% | 1g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24473-2g |
[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl](propyl)amine |
1240590-80-0 | 95+% | 2g |
$1067.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24473-5g |
[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl](propyl)amine |
1240590-80-0 | 95+% | 5g |
$1235.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24473-10g |
[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl](propyl)amine |
1240590-80-0 | 95+% | 10g |
$1573.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24473-25g |
[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl](propyl)amine |
1240590-80-0 | 95+% | 25g |
$2248.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24473-50g |
[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl](propyl)amine |
1240590-80-0 | 95+% | 50g |
$3463.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24473-100g |
[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl](propyl)amine |
1240590-80-0 | 95+% | 100g |
$4374.00 | 2024-04-20 |
[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine
[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine: A Comprehensive Overview
The compound with CAS No 1240590-80-0, known as [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a propargylamine group with a substituted styrene moiety, making it a versatile building block for various chemical reactions and applications.
The (2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl group in the molecule introduces an interesting stereochemistry due to the trans configuration of the double bond. This stereochemistry plays a crucial role in determining the molecule's reactivity and selectivity in different chemical transformations. The propargylamine group, on the other hand, is a highly reactive site that can undergo various nucleophilic additions and cycloadditions, making this compound a valuable intermediate in organic synthesis.
Recent studies have highlighted the potential of [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The methoxyphenyl group contributes to the molecule's lipophilicity, which is essential for drug absorption and bioavailability.
In terms of synthesis, this compound can be prepared via several routes, including alkylation of propargylamines and subsequent coupling reactions. The alkylation process typically involves the use of alkyl halides or other electrophilic reagents to introduce the desired substituents onto the propargylamine backbone. The stereochemistry of the double bond is crucial during these reactions, as it can influence the regioselectivity and yield of the final product.
The application of [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine extends beyond pharmaceuticals. It has been utilized in materials science as a precursor for polymers and advanced materials due to its ability to form stable covalent bonds under specific reaction conditions. The double bond in the molecule serves as a reactive site for polymerization reactions, leading to materials with tailored mechanical and thermal properties.
Furthermore, this compound has shown promise in catalytic processes. Its ability to coordinate with metal catalysts makes it a potential candidate for homogeneous catalysis in organic transformations. The methoxyphenyl group can act as a directing group, facilitating specific interactions with metal centers and enhancing catalytic efficiency.
In conclusion, [(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](propyl)amine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.
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